5-HT1D vs. 5-HT1B Receptor Binding Selectivity
L-772405 achieves a 170-fold binding selectivity for the h5-HT1D receptor over the h5-HT1B receptor, a property explicitly engineered during the Merck Sharp & Dohme lead optimization program [1]. In contrast, the prototypical triptan sumatriptan shows essentially no discrimination between these subtypes (Ki ratio ≈ 1.6), while zolmitriptan exhibits only approximately 8-fold selectivity (h5-HT1D Ki = 0.63 nM vs. h5-HT1B Ki = 5.01 nM) [2]. This represents a greater than 100-fold improvement in selectivity ratio compared with sumatriptan and a greater than 20-fold improvement compared with zolmitriptan [2].
| Evidence Dimension | h5-HT1D/h5-HT1B receptor binding selectivity ratio |
|---|---|
| Target Compound Data | L-772405: h5-HT1D Ki = 0.9 nM (pKi = 9.05), h5-HT1B IC50 = 150–185 nM; selectivity ratio ≈ 170-fold |
| Comparator Or Baseline | Sumatriptan: h5-HT1D Ki = 17 nM, h5-HT1B Ki = 27 nM (ratio ≈ 1.6); Zolmitriptan: h5-HT1D Ki = 0.63 nM, h5-HT1B Ki = 5.01 nM (ratio ≈ 8) |
| Quantified Difference | L-772405 selectivity ratio is >100× greater than sumatriptan and >20× greater than zolmitriptan |
| Conditions | Human recombinant receptors expressed in CHO cells; [3H]5-HT displacement binding assays |
Why This Matters
A 170-fold selectivity window permits pharmacological isolation of 5-HT1D-mediated signalling, enabling assignment of functional responses to a single receptor subtype without the confounding contribution of 5-HT1B activation that is unavoidable with any clinically available triptan.
- [1] Russell MGN, Matassa VG, Pengilley RR, van Niel MB, Sohal B, Watt AP, Hitzel L, Beer MS, Stanton JA, Broughton H, Castro JL. 3-[3-(Piperidin-1-yl)propyl]indoles as highly selective h5-HT(1D) receptor agonists. J Med Chem. 1999;42(24):4981-5001. doi:10.1021/jm9910021. PMID: 10585208. (170-fold selectivity; compound 80 = L-772,405.) View Source
- [2] Peroutka SJ, McCarthy BG. Sumatriptan (GR 43175) interacts selectively with 5-HT1B and 5-HT1D binding sites. Eur J Pharmacol. 1989;163(1):133-136. (Sumatriptan Ki: 5-HT1D = 17 nM, 5-HT1B = 27 nM.) View Source
